Cas no 1204585-81-8 (3-m-Tolyl-pyrazine-2-carboxylic acid)

• Product Name: 3-m-Tolyl-pyrazine-2-carboxylic acid
• CAS No: 1204585-81-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 2152338
• Update Time: 2023-08-05

3-m-Tolyl-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-m-tolyl-pyrazine-2-carboxylic acid
• 3-m-Tolyl-pyrazine-2-carboxylic acid

• Inchi： 1S/C12H10N2O2/c1-8-3-2-4-9(7-8)10-11(12(15)16)14-6-5-13-10/h2-7H,1H3,(H,15,16)
• InChI Key： IMKZWUOBKVALKY-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC=CC(C)=C2)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 63.1